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Compound of Interest

Compound Name: Irafamdastat

Cat. No.: B15604452

For Researchers, Scientists, and Drug Development Professionals

Abstract

Irafamdastat is a potent dual inhibitor of fatty acid amide hydrolase (FAAH) and
monoacylglycerol lipase (MAGL), key enzymes in the endocannabinoid system. Its ability to
modulate endocannabinoid levels makes it a valuable tool for research in neuroscience,
inflammation, and pain. Proper preparation of Irafamdastat stock solutions is critical for
obtaining accurate and reproducible experimental results. This document provides detailed
protocols for the preparation, storage, and handling of Irafamdastat stock solutions for in vitro
and in vivo research applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Irafamdastat is essential for its
effective use in research. Key properties are summarized in the table below.
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Property Value Source

(5-carbamoylpyridin-3-yl)
(2R)-2-methyl-4-[[3-

IUPAC Name ) PubChem
(trifluoromethoxy)phenyllmethy

[[piperazine-1-carboxylate

BMS-986368, CC-97489, ABX-

Synonyms 1775 PubChem
Molecular Formula C20H21F3N404 PubChem
Molecular Weight 438.4 g/mol PubChem[1]
Solubility DMSO: = 11 mg/mL Selleck Chemicals

Recommended Storage and Stability

Proper storage of Irafamdastat powder and its stock solutions is crucial to maintain its stability

and activity.
Form Storage Condition Stability
Store at -20°C for long-term
Solid Powder storage. Can be shipped at At least 2 years at -20°C.
room temperature.
o Stable for several months at
Store in aliquots at -20°C or
] ) -20°C. For longer-term
DMSO Stock Solution -80°C. Avoid repeated freeze-

storage, -80°C is
thaw cycles.
recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Irafamdastat Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Irafamdastat in dimethyl
sulfoxide (DMSO).
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Materials:

Irafamdastat (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

o Aseptic Technique: Perform all steps under a laminar flow hood or in a clean, sterile
environment to prevent contamination.

» Weighing Irafamdastat:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of Irafamdastat powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh 4.384 mg of Irafamdastat (Molecular Weight =
438.4 g/mol ). Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (438.4 g/mol ) * (1000 mg/g) * 1
mL = 4.384 mg

 Dissolving in DMSO:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed Irafamdastat. For a 10 mM solution with 4.384 mg of Irafamdastat, add 1
mL of DMSO.

o Cap the tube tightly.

e Ensuring Complete Dissolution:
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o Vortex the solution for 1-2 minutes until the Irafamdastat is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect
the solution to ensure no solid particles remain.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes the number of freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C, protected from light.

Quality Control

» Visual Inspection: Always visually inspect the stock solution for any signs of precipitation or
crystallization before each use. If precipitation is observed, gently warm the solution and
vortex to redissolve.

o Purity Check: For critical applications, the purity of the compound can be periodically
checked using techniques such as High-Performance Liquid Chromatography (HPLC).

Visualization of Experimental Workflow and
Signaling Pathway
Irafamdastat Stock Solution Preparation Workflow
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Caption: Workflow for Irafamdastat stock solution preparation.

Irafamdastat Signaling Pathway
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Caption: Irafamdastat's mechanism of action in the endocannabinoid system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604452#preparing-irafamdastat-stock-solutions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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